Cas no 552331-44-9 (4,7-Dichloropyrido[2,3-d]pyrimidine)

• Product Name: 4,7-Dichloropyrido[2,3-d]pyrimidine
• CAS No: 552331-44-9
• MF: C₇H₃Cl₂N₃
• MW: 200.024818658829
• MDL: MFCD09701974
• CID: 943573
• PubChem ID: 22607759
• Update Time: 2025-11-02

4,7-Dichloropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,7-Dichloropyrido[2,3-d]pyrimidine
• 4,7-dichloro-Pyrido[2,3-d]pyrimidine
• Pyrido[2,3-d]pyrimidine, 4,7-dichloro- (9CI)
• QC-9287
• A830548
• DTXSID80626868
• PB25155
• AMY27419
• VRXZQRLAIVDILJ-UHFFFAOYSA-N
• AS-33582
• CXA33144
• 552331-44-9
• J-514173
• MFCD09701974
• Z1269154714
• EN300-264489
• CS-0053817
• PYRIDO[2,3-D]PYRIMIDINE, 4,7-DICHLORO-
• SCHEMBL6833680
• DA-19461
• AKOS015850488

• MDL： MFCD09701974
• Inchi： 1S/C7H3Cl2N3/c8-5-2-1-4-6(9)10-3-11-7(4)12-5/h1-3H
• InChI Key： VRXZQRLAIVDILJ-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(N=C2N=CN=1)Cl

Computed Properties

• Exact Mass: 198.97000
• Monoisotopic Mass: 198.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67000
• LogP: 2.33160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 4,7-Dichloropyrido[2,3-d]pyrimidine

Comprehensive Overview of 4,7-Dichloropyrido[2,3-d]pyrimidine (CAS No. 552331-44-9): Properties, Applications, and Research Insights

4,7-Dichloropyrido[2,3-d]pyrimidine (CAS No. 552331-44-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This pyrido-pyrimidine derivative is characterized by its fused ring system, which serves as a versatile scaffold for designing bioactive molecules. Researchers and industry professionals frequently search for terms like "4,7-Dichloropyrido[2,3-d]pyrimidine synthesis," "CAS 552331-44-9 applications," and "pyrido[2,3-d]pyrimidine derivatives," reflecting its relevance in drug discovery and material science.

The compound's molecular structure, featuring two chlorine atoms at the 4- and 7-positions, enhances its electrophilic properties, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug design, queries such as "4,7-Dichloropyrido[2,3-d]pyrimidine computational modeling" have surged, underscoring its potential in virtual screening and molecular docking studies.

In agrochemistry, 4,7-Dichloropyrido[2,3-d]pyrimidine is explored for its herbicidal and fungicidal properties, aligning with the growing demand for sustainable crop protection solutions. Its mode of action, often linked to enzyme inhibition, is a focal point for researchers investigating resistance management strategies. Popular search terms like "pyrido-pyrimidine agrochemicals" and "CAS 552331-44-9 environmental impact" reflect these applications.

From a synthetic chemistry perspective, the compound's regioselective functionalization offers opportunities to create diverse libraries of derivatives. Techniques such as microwave-assisted synthesis and flow chemistry are frequently discussed in conjunction with its preparation, addressing the need for green chemistry practices. Searches for "552331-44-9 scalable synthesis" or "pyrido[2,3-d]pyrimidine optimization" highlight industry priorities.

Analytical characterization of 4,7-Dichloropyrido[2,3-d]pyrimidine typically involves HPLC, NMR, and mass spectrometry, with purity being a critical parameter for end-users. The compound's stability under various conditions is another area of interest, as evidenced by queries like "552331-44-9 storage guidelines." Regulatory compliance, particularly in the context of REACH and GMP, is also a recurring theme in discussions.

Emerging trends in personalized medicine and precision agriculture further amplify the importance of 4,7-Dichloropyrido[2,3-d]pyrimidine. Its adaptability to high-throughput screening platforms and compatibility with automated synthesis tools position it as a key player in next-generation R&D. As the scientific community continues to explore its potential, this compound remains a cornerstone in the development of innovative solutions across multiple disciplines.